Cas no 760188-58-7 (ethyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: ethyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 760188-58-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4457821
• Update Time: 2025-08-03

ethyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-1-CARBOXYLIC ACID, 2,3-DIHYDRO-6-HYDROXY-, ETHYL ESTER
• ethyl 6-hydroxyindoline-1-carboxylate
• ethyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate

• Inchi： 1S/C11H13NO3/c1-2-15-11(14)12-6-5-8-3-4-9(13)7-10(8)12/h3-4,7,13H,2,5-6H2,1H3
• InChI Key： GNXIIQUOXLLTAK-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)C2=C(C=CC(O)=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on ethyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate

Comprehensive Overview of Ethyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 760188-58-7)

Ethyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 760188-58-7) is a synthetic organic compound belonging to the class of indole derivatives. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The indole core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules targeting neurological, anti-inflammatory, and antimicrobial pathways. Researchers are increasingly exploring its derivatives for drug discovery, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The molecular structure of ethyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate includes a hydroxyl group at the 6-position, which enhances its solubility and reactivity. This functional group makes it a versatile intermediate for further chemical modifications, such as etherification or esterification. The carboxylate moiety attached to the nitrogen atom in the indole ring further expands its utility in synthetic chemistry. Recent studies highlight its role in the development of small-molecule inhibitors and enzyme modulators, aligning with the growing demand for precision therapeutics.

In the context of current trends, ethyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate is often discussed alongside topics like green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are optimizing its production using catalytic methods and renewable solvents. Additionally, its potential applications in biodegradable materials and cosmetic formulations have sparked interest in the personal care industry. These align with frequent search queries such as "eco-friendly indole derivatives" and "sustainable pharmaceutical intermediates."

From a technical perspective, the compound's physicochemical properties, such as melting point, solubility, and stability, are critical for its handling and application. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed for its characterization. Quality control protocols ensure its purity, which is essential for reproducibility in research and industrial settings. This focus on analytical validation resonates with professionals searching for "high-purity indole compounds" or "CAS No. 760188-58-7 specifications."

Looking ahead, ethyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate holds promise for interdisciplinary applications. Its integration into drug delivery systems and nanotechnology is an emerging area of exploration. Furthermore, computational studies leveraging AI-driven molecular modeling are accelerating its optimization for target-specific applications. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in innovative research and development.